2-(4-chlorophenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[d]imidazo[2,1-b][1,3]thiazole

• IUPAC Name: 4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.5.0.02,6]trideca-1(8),3,5-triene
• InChI: InChI=1S/C16H15ClN2S/c17-12-8-6-11(7-9-12)13-10-19-14-4-2-1-3-5-15(14)20-16(19)18-13/h6-10H,1-5H2
• InChI Key: OVVLXNOQITVEQQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)SC3=NC(=CN23)C4=CC=C(C=C4)Cl
• Molecular Formula: C16H15ClN2S
• Molecular Weight: 302.8 g/mol

Description

This compound belongs to the class of chemical compounds known as imidazothiazoles. Imidazothiazoles are a class of chemical compounds containing a bicyclic heterocycle (a double ring system) consisting of an imidazole ring fused to a thiazole ring. The structure contains three non-carbon or heteroatoms: two nitrogen atoms and one sulfur atom.

Molecular Structure Analysis

The molecular structure of imidazothiazoles is characterized by a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Imidazothiazole derivatives have been synthesized in order to investigate anti-inflammatory and analgesic activities. The structure–activity relationship revealed that certain substitutions on the imidazothiazole ring enhanced the inhibitory activity.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Anticancer Agent

. .

Antimicrobial Agent

. .

Antitubercular Agent

. .

Antifungal Agent

. .

Antipsychotic Agent

. .

Antiviral Agent

. .

Mechanism of Action

Target of Action

The primary targets of this compound are cancer cells, specifically colorectal adenocarcinoma (HT-29), lung carcinoma (A-549), and breast adenocarcinoma (MCF-7) cells . These cells are the primary sites of action where the compound exerts its cytotoxic effects .

Mode of Action

The compound interacts with its targets by inducing apoptosis, a form of programmed cell death . This is achieved through mitochondrial membrane depolarization and multicaspase activation . The compound’s interaction with DNA dodecamer and caspase-3 has also been investigated through molecular docking studies .

Biochemical Pathways

The compound affects the apoptosis pathway, a crucial biochemical pathway in cancer cells . By inducing apoptosis, the compound disrupts the growth and proliferation of cancer cells, leading to their death .

Pharmacokinetics

The compound’s cytotoxic ability was tested on cancer cells, indicating that it can be absorbed and distributed to the site of action .

Result of Action

The result of the compound’s action is the death of cancer cells. The compound exhibits higher cytotoxic activity on cancer cells than on normal cells . Specifically, the compound showed significant cytotoxic activity on MCF-7 cells .

Action Environment

The compound’s cytotoxic activity was tested in vitro, suggesting that it can exert its effects in a controlled laboratory environment .

Future Directions

Imidazothiazole derivatives have shown promise in the search for new anti-mycobacterial agents. Future research could focus on the design, in silico ADMET prediction, and synthesis of novel imidazothiazole derivatives in combination with various other functional groups.